Cas no 2567498-72-8 (2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro3.4octan-8-yl)acetic acid)

• Product Name: 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro3.4octan-8-yl)acetic acid
• CAS No: 2567498-72-8
• MF: C₂₄H₂₅NO₄
• MW: 391.45960688591
• CID: 5686637
• PubChem ID: 165890278
• Update Time: 2025-10-31

2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro3.4octan-8-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-21931157
• 2-(5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-azaspiro[3.4]octan-8-yl)acetic acid
• 2567498-72-8
• 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro3.4octan-8-yl)acetic acid

• Inchi： 1S/C24H25NO4/c26-22(27)14-16-10-13-25(24(16)11-5-12-24)23(28)29-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,16,21H,5,10-15H2,(H,26,27)
• InChI Key： MFJAUZKDTAEOBJ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC(CC(=O)O)C21CCC2)=O

Computed Properties

• Exact Mass: 391.17835828g/mol
• Monoisotopic Mass: 391.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro3.4octan-8-yl)acetic acid

Introduction to 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro3.4octan-8-yl)acetic acid (CAS No. 2567498-72-8)

2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro3.4octan-8-yl)acetic acid, identified by its CAS number 2567498-72-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic derivatives, characterized by its unique structural framework that combines a spirocyclic core with functionalized side chains. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and an azaspiro scaffold imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro3.4octan-8-yl)acetic acid is intricately designed to interact with biological targets in a highly specific manner. The spirocyclic core enhances the rigidity of the molecule, which is often desirable in drug design to improve binding affinity and reduce off-target effects. Additionally, the Fmoc group serves as a protective moiety commonly used in peptide synthesis, suggesting potential applications in the development of peptidomimetics or protease inhibitors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies indicate that the azaspiro moiety may interact with enzymes or receptors through multiple hydrogen bonding networks, hydrophobic interactions, and π-stacking effects. These interactions are critical for designing molecules with enhanced pharmacological activity and selectivity.

The synthesis of 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro3.4octan-8-yl)acetic acid involves multi-step organic transformations, including spirocyclization reactions, functional group modifications, and protection-deprotection strategies. The use of advanced synthetic techniques such as transition-metal-catalyzed reactions has improved the efficiency and yield of these processes. This compound’s structural complexity necessitates precise synthetic methodologies to ensure high purity and stability, which are essential for subsequent biological evaluations.

In the realm of medicinal chemistry, spirocyclic compounds have shown remarkable potential due to their unique structural features. The spirocyclic framework provides a stable scaffold that can be further modified to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The incorporation of the fluorenylmethoxycarbonyl group not only enhances the compound’s solubility in organic solvents but also allows for easy modification via Fmoc-based peptide coupling techniques.

Current research in drug discovery increasingly emphasizes the development of small molecules that can modulate biological pathways with high precision. The structural features of 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro3.4octan-8-yl)acetic acid make it an attractive candidate for investigating its potential in treating various diseases, including neurological disorders, inflammation, and cancer. Preclinical studies have begun to explore its interactions with key enzymes and receptors involved in these conditions.

The azaspiro scaffold has been particularly noted for its ability to mimic natural amino acid sequences while maintaining structural stability. This characteristic is advantageous in designing molecules that can evade metabolic degradation and exhibit prolonged biological activity. Furthermore, the presence of both polar (hydroxyl groups) and non-polar (alkyl chains) regions enhances the compound’s amphiphilic nature, which is beneficial for membrane permeability and cellular uptake.

Advances in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have facilitated detailed structural elucidation of this compound. These methods have provided insights into its conformational preferences, dynamic behavior, and interactions with potential binding partners. Such structural information is crucial for rational drug design and optimization.

The pharmacological profile of 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro3.4octan-8-yl)acetic acid is still under investigation, but preliminary data suggest promising activities against several targets relevant to human health. For instance, studies have indicated potential inhibitory effects on enzymes implicated in inflammatory pathways or on receptors involved in neurotransmission. These findings underscore the need for further preclinical studies to validate these interactions and assess their therapeutic relevance.

The role of computational modeling in predicting drug-likeness has been instrumental in refining lead compounds like this one. Molecular docking simulations have been employed to evaluate how 2-(5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro3.4octan-8-yl)acetic acid interacts with biological targets at an atomic level. These simulations help identify key residues involved in binding and provide insights into optimizing the molecule’s pharmacokinetic properties.

The synthesis and characterization of this compound also highlight the importance of collaboration between synthetic chemists and biologists. Such interdisciplinary approaches are essential for translating chemical innovations into tangible therapeutic benefits. As research progresses, it is anticipated that additional derivatives will be developed based on this core structure to expand its pharmacological applications.

In conclusion,2-(5-{(9H-fluoren-9-ylmethoxycarbonyl)} - 5 - azaspiro3 . 4 octan - 8 - yl ) acetic acid (CAS No . 2567498 - 72 - 8 ) represents a significant advancement in pharmaceutical chemistry due to its complex structure , versatile functionality , and potential therapeutic applications . Ongoing research efforts aim to fully elucidate its biological activities , optimize its synthetic routes , and explore its clinical relevance . As our understanding of molecular interactions continues to evolve , compounds like this one are poised to play a crucial role in addressing unmet medical needs.